3-Fluoro-4-(2'-methyl-1H,2'H-3,3'-bipyrazol-1-yl)aniline

• Molecular Formula: C13H12FN5
• Molecular Weight: 257.27 g/mol
• IUPAC Name: 3-fluoro-4-[3-(2-methylpyrazol-3-yl)pyrazol-1-yl]aniline
• InChI: InChI=1S/C13H12FN5/c1-18-13(4-6-16-18)11-5-7-19(17-11)12-3-2-9(15)8-10(12)14/h2-8H,15H2,1H3
• InChI Key: FWZYCCAMZPGYNO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NN(C=C2)C3=C(C=C(C=C3)N)F

Description

3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline is a chemical compound with the molecular formula C13H12FN5 and a molecular weight of 257.27 g/mol . This compound features a fluorine atom, a methyl group, and a bipyrazolyl moiety attached to an aniline ring, making it a unique and interesting molecule for various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline typically involves multi-step reactions. One common method includes the following steps :

Diazotization: The starting material, 3-fluoro-2-methylaniline, undergoes diazotization using sodium nitrite (NaNO2) and sulfuric acid (H2SO4) at low temperatures (0-20°C).

Coupling Reaction: The diazonium salt formed is then coupled with a suitable bipyrazole derivative under controlled conditions to yield the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, H2O2 in the presence of catalysts.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in dry ether.

Substitution: Nucleophiles like amines, thiols, or alkoxides under appropriate conditions.

Major Products Formed

Oxidation: Formation of corresponding quinones or other oxidized derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline has various scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug discovery and development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in various biochemical pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Altering Gene Expression: Affecting the expression of genes related to cell growth, apoptosis, and other cellular processes.

Comparison with Similar Compounds

Similar Compounds

3-Fluoro-4-methylaniline: A structurally similar compound with a methyl group instead of the bipyrazolyl moiety.

Indole Derivatives: Compounds containing indole moieties that exhibit similar biological activities.

Uniqueness

3-Fluoro-4-(2’-methyl-1H,2’H-3,3’-bipyrazol-1-yl)aniline is unique due to its combination of a fluorine atom, a methyl group, and a bipyrazolyl moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.